Cas no 1797666-16-0 (methyl 4-({2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}sulfamoyl)benzoate)

• Product Name: methyl 4-({2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}sulfamoyl)benzoate
• CAS No: 1797666-16-0
• MF: C₁₇H₁₈F₃N₃O₄S
• MW: 417.402733325958
• CID: 6585170
• PubChem ID: 71807786
• Update Time: 2025-10-16

methyl 4-({2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}sulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}sulfamoyl)benzoate
• F6439-3764
• methyl 4-(N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)sulfamoyl)benzoate
• methyl 4-[2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]ethylsulfamoyl]benzoate
• 1797666-16-0
• AKOS024562277
• methyl 4-({2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)benzoate

• Inchi： 1S/C17H18F3N3O4S/c1-27-16(24)12-4-6-13(7-5-12)28(25,26)21-8-9-23-14(11-2-3-11)10-15(22-23)17(18,19)20/h4-7,10-11,21H,2-3,8-9H2,1H3
• InChI Key： IJLRAMQSXFISHL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NCCN1C(=CC(C(F)(F)F)=N1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 417.09701172g/mol
• Monoisotopic Mass: 417.09701172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-({2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}sulfamoyl)benzoate

Comprehensive Overview of Methyl 4-({2-[5-Cyclopropyl-3-(Trifluoromethyl)-1H-Pyrazol-1-yl]Ethyl}Sulfamoyl)Benzoate (CAS 1797666-16-0)

Methyl 4-({2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)benzoate (CAS 1797666-16-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl-substituted pyrazole core with a trifluoromethyl group and a sulfamoyl benzoate moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for trifluoromethylated compounds in medicinal chemistry.

In recent years, the compound’s synthetic accessibility and structural modularity have made it a focal point for studies targeting enzyme inhibition and receptor modulation. Its CAS 1797666-16-0 identifier is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) analyses. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, traits highly valued in the development of small-molecule therapeutics.

The methyl benzoate segment of the molecule further contributes to its utility as a prodrug candidate, a topic trending in drug delivery optimization discussions. This aligns with growing industry interest in improving oral bioavailability of hydrophobic APIs. Additionally, the pyrazole-cyclopropyl hybrid structure resonates with current explorations into heterocyclic diversity for cancer and inflammatory disease targets, as evidenced by frequent queries in PubMed and SciFinder.

From a technical perspective, the compound’s sulfamoyl linker offers opportunities for conjugation chemistry, a key area in bioconjugation and proteolysis-targeting chimera (PROTAC) design. Such applications are increasingly highlighted in AI-driven drug discovery platforms, where fragment-based drug design (FBDD) leverages structurally complex intermediates like this. Searches for "sulfonamide-based inhibitors" and "fluorinated pyrazole derivatives" often intersect with this compound’s profile.

Environmental and green chemistry considerations also play a role in its appeal. The cyclopropyl ring and trifluoromethyl group are subjects of sustainable synthetic routes, addressing demands for atom-efficient methodologies. This aligns with broader trends toward eco-friendly pharmaceutical synthesis, a hot topic in ACS Green Chemistry forums.

In summary, methyl 4-({2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)benzoate (CAS 1797666-16-0) exemplifies modern medicinal chemistry innovation. Its multifaceted applications—from drug discovery to material science—ensure its continued prominence in scientific literature and industrial R&D pipelines.